Cas no 2613384-63-5 (tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride)
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride
- Z4924614590
- 2613384-63-5
- EN300-12467376
-
- Inchi: 1S/C13H24N2O4.ClH/c1-13(2,3)19-12(17)15-7-5-9(6-8-15)10(14)11(16)18-4;/h9-10H,5-8,14H2,1-4H3;1H
- InChI Key: ADKICUNGKVPZID-UHFFFAOYSA-N
- SMILES: Cl.O(C(C)(C)C)C(N1CCC(C(C(=O)OC)N)CC1)=O
Computed Properties
- Exact Mass: 308.1502850g/mol
- Monoisotopic Mass: 308.1502850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 330
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.9Ų
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12467376-0.05g |
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride |
2613384-63-5 | 95.0% | 0.05g |
$49.0 | 2025-02-21 | |
| Enamine | EN300-12467376-0.1g |
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride |
2613384-63-5 | 95.0% | 0.1g |
$72.0 | 2025-02-21 | |
| Enamine | EN300-12467376-0.25g |
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride |
2613384-63-5 | 95.0% | 0.25g |
$104.0 | 2025-02-21 | |
| Enamine | EN300-12467376-0.5g |
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride |
2613384-63-5 | 95.0% | 0.5g |
$164.0 | 2025-02-21 | |
| Enamine | EN300-12467376-1.0g |
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride |
2613384-63-5 | 95.0% | 1.0g |
$210.0 | 2025-02-21 | |
| Enamine | EN300-12467376-2.5g |
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride |
2613384-63-5 | 95.0% | 2.5g |
$375.0 | 2025-02-21 | |
| Enamine | EN300-12467376-5.0g |
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride |
2613384-63-5 | 95.0% | 5.0g |
$650.0 | 2025-02-21 | |
| Enamine | EN300-12467376-10.0g |
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride |
2613384-63-5 | 95.0% | 10.0g |
$1200.0 | 2025-02-21 | |
| Enamine | EN300-12467376-50mg |
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride |
2613384-63-5 | 95.0% | 50mg |
$49.0 | 2023-10-02 | |
| Enamine | EN300-12467376-100mg |
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride |
2613384-63-5 | 95.0% | 100mg |
$72.0 | 2023-10-02 |
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride: A Comprehensive Overview
tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride, with the CAS number 2613384-63-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as a piperidine derivative, has garnered attention due to its unique structural features and potential applications in drug development.
The molecular structure of tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride is characterized by a piperidine ring, which is a six-membered cyclic amine, substituted with a tert-butyl group and an amino-containing side chain. The presence of the tert-butyl group imparts steric bulk, which can influence the compound's solubility and stability. The amino group within the side chain introduces potential sites for hydrogen bonding, which is crucial for interactions in biological systems.
Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. The hydrochloride salt form of this compound suggests its utility as a potential drug candidate, as salts often enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs). Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and coupling reactions, optimizing conditions to achieve high yields and purity.
In terms of pharmacological activity, tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-based compounds have shown promise in targeting various biological pathways. For instance, recent findings indicate that this class of compounds may exhibit inhibitory effects on enzymes involved in inflammatory processes, making them potential candidates for anti-inflammatory therapies. Additionally, their ability to modulate ion channels has been investigated, suggesting applications in neurodegenerative diseases.
The synthesis and characterization of tert-butyl 4-(1-amino-) derivatives have been extensively documented in recent literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of experimental results.
In conclusion, tert-butyl 4-(1-amino-) derivatives, represented by CAS No. 2613384-, continue to be a focal point in chemical research due to their structural versatility and potential therapeutic applications. As ongoing studies unravel new insights into their biological activities and mechanisms, this compound holds promise for advancing drug discovery efforts in various therapeutic areas.
2613384-63-5 (tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)